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EGFR

Compound
Name

Reported
IC₅₀ for
EGFR

Key Experimental Findings &
Comparative Data

Cell Lines / Model
Used

Citations

Delphinidin-3-
O-glucoside
(D3G)

2.37 µM [1]
[2] [3]

Potent inhibition of EGFR
tyrosine kinase activity; induces

apoptosis in chronic lymphocytic
leukemia; inhibits tumor growth

in mouse xenograft models [1].

A431 (vulva
carcinoma), B-CLL,

MDA-MB-231
(breast cancer)

xenografts [1]

Delphinidin
(aglycone)

Not explicitly

quantified
(less than

D3G)

Inhibits EGFR tyrosine kinase;

found to be a more potent
inhibitor than Malvidin [3].

A431 (vulva

carcinoma) [3]

Cyanidin
(aglycone)

Not explicitly

quantified

Inhibits EGFR tyrosine kinase;

found to be a more potent
inhibitor than Malvidin [3].

A431 (vulva

carcinoma) [3]
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IC₅₀ for
EGFR

Key Experimental Findings &
Comparative Data

Cell Lines / Model
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Citations

Malvidin
(aglycone)

>100 µM Showed little to no inhibitory
activity on EGFR tyrosine kinase

up to 100 µM [3].

A431 (vulva
carcinoma) [3]

Malvidin-3-
glucoside

>100 µM Showed no effect on tumor cell

growth or EGFR tyrosine kinase
activity up to 100 µM [3].

A431 (vulva

carcinoma) [3]

Detailed Experimental Data and Methodologies

The comparative data is supported by several key studies that provide insights into the mechanisms and

experimental protocols.

Direct EGFR Kinase Inhibition Assay

A foundational study directly compared the ability of different anthocyanidins (the aglycone forms) to inhibit

EGFR isolated from A431 cells, which overexpress the receptor [3].

Key Finding: The study concluded that delphinidin and cyanidin were potent inhibitors of the
EGFR tyrosine kinase, while malvidin was inactive at the same concentrations [3].

Protocol Outline:
EGFR Isolation: The EGFR was isolated from the A431 human vulva carcinoma cell line.

Kinase Activity Measurement: The tyrosine kinase activity of the isolated EGFR was
measured in the presence of varying concentrations of the anthocyanidins.

ATP Competition: The inhibition was found to be competitive with ATP, meaning the
compounds bind at the ATP-binding site of the kinase [4].

Cellular Efficacy and Downstream Signaling

Research on D3G has extended beyond isolated enzyme assays to demonstrate its effects in cellular and

animal models.
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In Vitro Anti-proliferative and Pro-apoptotic Effects: D3G (at concentrations of 30-100 μM)

induced apoptosis in B-cell chronic lymphocytic leukemia (B-CLL) cells. This was linked to redox-
sensitive caspase-3 activation [1].

In Vivo Antitumor Activity: In a mouse model grafted with MDA-MB-231 breast cancer cells,
administration of D3G (40 mg/kg/day for 25 days) significantly inhibited tumor growth. The proposed

mechanism involves the inactivation of the pAKT/IRF1/HOTAIR signaling pathway [1] [2].
Immune Checkpoint Modulation: In human colorectal cancer cells (HCT-116), D3G was also shown

to decrease the protein expression of the immune checkpoint PD-L1, suggesting a potential multi-
faceted approach to activating an anti-tumor immune response [5].

Mechanism of Action and Signaling Pathways

The anticancer activity of D3G is linked to its ability to interact with multiple molecular targets and signaling

pathways, as illustrated below.

This diagram illustrates the multi-targeted mechanism by which D3G exerts its anti-cancer effects, primarily

through direct EGFR inhibition and downstream signaling disruption.

Conclusion for Researchers

In summary, the experimental evidence positions Delphinidin-3-O-glucoside chloride as a superior EGFR

inhibitor among anthocyanins. Its direct inhibition of the EGFR kinase domain, coupled with its

downstream effects on critical pro-survival pathways like PI3K/AKT and its ability to modulate immune

checkpoints, makes it a compelling natural product for further investigation.

Key Differentiator: The glycosylated form (D3G) shows potent, specific activity, while the
activity of other anthocyanins like cyanidin and delphinidin aglycones can vary, and others like

malvidin are largely inactive against EGFR [3].
Research Implications: D3G represents a promising natural scaffold for the development of novel

anti-cancer agents, particularly for EGFR-driven cancers. Future research should focus on
overcoming bioavailability challenges and exploring its potential in combination therapies.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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